2-Carboethoxy-3'-piperidinomethyl benzophenone
Overview
Description
2-Carboethoxy-3'-piperidinomethyl benzophenone (CBPB) is a synthetic, non-steroidal, small molecule compound that has been used in scientific research for a variety of applications. CBPB has been studied for its potential use in the treatment of various diseases, such as cancer, Alzheimer’s disease, and Parkinson’s disease. CBPB has also been studied for its potential use in the treatment of chronic pain and inflammation.
Scientific Research Applications
Photocatalytic Degradation of Organic Pollutants
Benzophenone-3 Degradation
Studies on benzophenone derivatives, like Benzophenone-3, have shown their effectiveness in photocatalytic degradation of organic pollutants. Titanium dioxide (TiO2)-based photocatalysts were synthesized for the degradation of Benzophenone-3, demonstrating complete degradation under UV-C irradiation within 120 minutes. This indicates the potential application of benzophenone derivatives in environmental remediation, specifically in water treatment to remove harmful organic substances from water bodies (Zhao Wang et al., 2019).
Oxidation Catalysis
Aerobic Oxidation of Hydroquinones
The Co(salophen)-catalyzed aerobic oxidation of hydroquinones demonstrated the synergistic operation of macrocyclic metal complexes and p-benzoquinones as co-catalytic redox mediators. This process highlights the potential use of benzophenone derivatives in the field of synthetic chemistry, where they can facilitate the oxidation of various substrates (C. Anson et al., 2016).
Environmental Impact and Human Exposure Studies
Human Exposure to Benzophenone-3
Research on the occurrence of benzophenone-type UV filters in personal care products indicated the widespread human exposure to these compounds. Studies have quantified the levels of Benzophenone-3 in various products and assessed the potential for human exposure, underscoring the relevance of benzophenone derivatives in toxicological and environmental health research (Chunyang Liao & K. Kannan, 2014).
Advanced Materials and Chemical Synthesis
Synthesis and Application of Benzophenone Derivatives
The development of novel benzophenone derivatives for applications in material science, such as the synthesis of benzophenone-dicarboxylate used as a polytopic linker in the creation of laminar hybrid materials exhibiting single-chain magnet behavior, demonstrates the versatility of benzophenone derivatives in the synthesis of advanced functional materials (Sheng Hu et al., 2009).
Properties
IUPAC Name |
ethyl 2-[3-(piperidin-1-ylmethyl)benzoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO3/c1-2-26-22(25)20-12-5-4-11-19(20)21(24)18-10-8-9-17(15-18)16-23-13-6-3-7-14-23/h4-5,8-12,15H,2-3,6-7,13-14,16H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNJXYPBHOFXACC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1C(=O)C2=CC=CC(=C2)CN3CCCCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80643131 |
Source
|
| Record name | Ethyl 2-{3-[(piperidin-1-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80643131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898792-75-1 |
Source
|
| Record name | Ethyl 2-{3-[(piperidin-1-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80643131 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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